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Compound of Interest

Compound Name: N,S-BIS-FMOC-GLUTATHIONE

CAS No.: 149438-56-2

Cat. No.: B589298

Get Quote

Executive Summary & Operational Context
N,S-Bis-Fmoc-Glutathione (CAS: 149438-56-2) is a specialized reagent used primarily in

solid-phase peptide synthesis (SPPS) and drug development.[1][2][3][4] Unlike native

glutathione, this derivative carries two Fluorenylmethyloxycarbonyl (Fmoc) protecting groups—

one on the N-terminus and one on the cysteine thiol.[1][3]

The Safety Paradox: While the core glutathione structure is biologically benign, the Fmoc

moieties drastically alter its physicochemical properties, rendering it hydrophobic and base-

sensitive.[1][3] Improper disposal—specifically mixing this compound with basic waste streams

(e.g., waste piperidine)—can trigger uncontrolled deprotection, releasing dibenzofulvene,

causing polymerization, precipitation, and potential exothermic reactions in waste containers.[1]

[2][3]

This guide provides a self-validating workflow to ensure compliance with EPA/RCRA standards

and prevent laboratory accidents.
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Understanding the molecule's behavior dictates the disposal route.[3]

Property Data Operational Implication

Molecular Formula C₄₀H₃₇N₃O₁₀S
High carbon content requires

organic incineration.[1][2][3]

Solubility
Soluble in DMF, DMSO,

MeOH; Insoluble in Water

Do NOT dispose of down the

drain.[1][2][3]

Stability Acid-Stable; Base-Labile
CRITICAL: Incompatible with

amine waste.[1][2][3]

Breakdown Products
Glutathione, CO₂,

Dibenzofulvene

Dibenzofulvene is a reactive

alkene; potential skin

sensitizer.[1][2][3]

RCRA Status Not P-listed or U-listed

Regulated as "Non-RCRA

Regulated Hazardous Waste"

(unless in hazardous solvent).

[1][2][3]

Pre-Disposal Assessment (The Decision Matrix)
Before discarding, you must categorize the waste state.[1][3] Use the following logic to

determine the correct waste stream.
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Waste Identification:
N,S-Bis-Fmoc-Glutathione

Physical State?

Solid / Powder
(Expired or Spill) Solution / Reaction Mix

Solid Organic Waste Bin
(Incineration)

CRITICAL CHECK:
Is pH > 9 or Amine present?

Identify Solvent

Halogenated?
(DCM, Chloroform)

Contains Cl/Br/I

Non-Halogenated?
(DMF, DMSO, MeOH)

No Halogens

Halogenated Liquid Waste Non-Halogenated Liquid Waste

No (Neutral/Acidic)

SEGREGATE IMMEDIATELY
Do not mix with Fmoc waste

Yes (Risk of Reaction)

Click to download full resolution via product page

Figure 1: Decision tree for segregating N,S-Bis-Fmoc-Glutathione waste streams. Note the

critical checkpoint for basic/amine contaminants.
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Protocol A: Solid Waste (Expired Reagent or Spills)
Applicability: Pure powder, contaminated weighing boats, gloves, and paper towels.[1][3]

Containment: Collect material in a wide-mouth high-density polyethylene (HDPE) jar or a

dedicated solid waste drum.[1][3]

Labeling: Label clearly as "Hazardous Waste - Solid Organic Debris."

Constituents: "N,S-Bis-Fmoc-Glutathione, solid."[1][2][3][4]

Hazard Checkbox: Toxic, Irritant.[1][3][5][6]

Segregation: Ensure no liquid free-standing waste is added to this container.

Disposal Path: This stream is typically sent for fuel blending or incineration at a licensed

TSDF (Treatment, Storage, and Disposal Facility).[1][3]

Protocol B: Liquid Waste (Reaction Mixtures)
Applicability: HPLC effluent, dissolved reagents in DMF/DMSO, or mother liquors.[1][3]

Step 1: Solvent Compatibility Check[1]

Scenario 1: Dissolved in DCM (Dichloromethane).[1]

Action: Pour into Halogenated Organic Waste.[1][3]

Reasoning: Halogenated solvents require specific high-temperature incineration to prevent

dioxin formation.[1][3]

Scenario 2: Dissolved in DMF, DMSO, Methanol, or Acetonitrile.[1][2][3]

Action: Pour into Non-Halogenated Organic Waste.

Reasoning: These have high BTU values and are excellent candidates for fuel blending.[1]

[3]

Step 2: The "Amine Trap" (Self-Validating Step)
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The Risk: In peptide synthesis, Fmoc removal uses 20% Piperidine.[1][3] NEVER pour N,S-
Bis-Fmoc-Glutathione solutions into a waste container designated for "Deprotection Waste"

(high amine content).[1][2][3]

Mechanism: Base triggers Fmoc cleavage

release of CO₂ (gas) + Dibenzofulvene.[1][3]

Consequence:

Pressurization: CO₂ evolution can over-pressurize sealed safety cans.[1][3]

Polymerization: Dibenzofulvene polymerizes, forming an insoluble sludge that clogs waste

funnels.[1][3]

Validation: Before pouring, check the waste container log. If "Piperidine" or "DEA" is listed,

use a separate container.[1][3]

Protocol C: Empty Containers[1]
Triple Rinse: Rinse the empty reagent bottle three times with a compatible solvent (e.g.,

Acetone or Methanol).[1][3]

Rinsate Disposal: Pour the rinsate into the Non-Halogenated Organic Waste stream.[1][3]

Defacing: Cross out the label and mark "Empty."[1][3]

Recycling/Trash: Once triple-rinsed and air-dried, the glass bottle can usually be discarded in

standard glass trash or recycled, depending on local EHS rules.[1][3]

Regulatory Compliance & Waste Codes
While N,S-Bis-Fmoc-Glutathione is not explicitly listed in 40 CFR 261.33 (P or U lists), it is

regulated based on the Mixture Rule and Characteristic Waste definitions.[1][2][3]
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Regulatory Body Classification
Waste Code
(Typical)

Notes

EPA (Federal)
Non-Regulated Solid

(Pure)
None (if pure)

Treat as chemical

waste due to toxicity

potential.[1][2][3]

EPA (Mixture) Ignitable Waste D001

If dissolved in

MeOH/Acetonitrile.[1]

[2][3]

EPA (Mixture) Toxic Waste D019/D022

If dissolved in Carbon

Tetrachloride/Chlorofo

rm.[1][2][3]

EU (EWC) Laboratory Chemical 16 05 06*

"Laboratory chemicals

consisting of or

containing dangerous

substances."[1][2][3]

Emergency Procedures
Skin Contact: Fmoc-derivatives can be sensitizers.[1][3][5] Wash with soap and water for 15

minutes.[1][3] Do not use solvent (ethanol) on skin, as it increases absorption.[1][3]

Spill Cleanup:

Don nitrile gloves and safety goggles.[1][3]

Sweep up dry powder (avoid dust generation).[3]

Clean surface with a soap/water solution, followed by an acetone wipe.[1][3]

Dispose of all cleanup materials as Solid Organic Waste.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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